Cas no 1807247-02-4 (Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate
• CAS No: 1807247-02-4
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4952065
• Update Time: 2025-06-15

Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)8-3-7(12(15)16)2-6(5-13)9(8)4-11/h2-3,13H,5H2,1H3
• InChI Key： ARDXXOXSRNLKRC-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C(=O)OC)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate (CAS No. 1807247-02-4)

Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate (CAS No. 1807247-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxymethyl, and nitro functional groups, exhibits unique reactivity and potential applications in drug synthesis and material science. Its molecular structure, combining a benzoate framework with multiple substituents, makes it a versatile intermediate for designing bioactive molecules.

The compound's CAS number 1807247-02-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often explore its role in heterocyclic chemistry, where its nitro group and ester functionality facilitate nucleophilic substitution reactions. Recent studies highlight its utility in developing antimicrobial agents and fluorescence probes, aligning with the growing demand for novel diagnostic tools and therapeutic compounds.

In the context of green chemistry, Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate has been investigated for its compatibility with sustainable synthesis methods. The hydroxymethyl group offers opportunities for further derivatization, enabling the creation of biodegradable polymers or catalysts for eco-friendly processes. This aligns with global trends emphasizing environmentally benign chemical production.

Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity and consistency for industrial applications. Its stability under controlled conditions makes it suitable for long-term storage, a key consideration for laboratories and manufacturers. Additionally, its solubility profile in polar solvents like DMSO and methanol enhances its practicality in experimental workflows.

The rise of AI-driven drug discovery has further amplified interest in CAS 1807247-02-4, as computational models predict its potential interactions with biological targets. Its multi-functional structure allows for modular integration into high-throughput screening libraries, addressing the need for diverse chemical space exploration. Such applications resonate with the pharmaceutical industry's focus on precision medicine and targeted therapies.

From a commercial perspective, suppliers of Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate emphasize compliance with REACH and GMP standards, catering to stringent quality requirements. The compound's patent landscape reflects its inclusion in proprietary formulations, particularly in crop protection and pharmaceutical intermediates. This underscores its economic viability in niche markets.

Ongoing research explores the compound's role in photoactive materials, leveraging its nitro-aromatic properties for light-sensitive applications. Innovations in organic electronics and sensors also benefit from its electron-withdrawing characteristics, demonstrating its cross-disciplinary relevance. As industries prioritize multi-functional chemicals, this compound's adaptability positions it as a valuable asset.

In summary, Methyl 2-cyano-3-hydroxymethyl-5-nitrobenzoate (CAS No. 1807247-02-4) exemplifies the intersection of synthetic versatility and applied science. Its structural features and broad applicability ensure sustained interest across academic and industrial sectors, driving innovation in molecular design and functional materials.